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Compound of Interest

Compound Name: n'-(2-Chloroacetyl)benzohydrazide

CAS No.: 50677-24-2

Cat. No.: B1270347

Get Quote

Technical Monograph: N'-(2-Chloroacetyl)benzohydrazide

Executive Summary & Molecular Identity
N'-(2-Chloroacetyl)benzohydrazide (CAS: 50677-24-2) serves as a critical electrophilic

intermediate in the synthesis of nitrogen-containing heterocycles. Structurally, it possesses a

"warhead" configuration: a benzoyl hydrazine backbone terminated by a reactive

-chloroketone. This bifunctionality allows it to serve as a linchpin precursor for 1,3,4-
oxadiazoles, 1,2,4-triazines, and thiadiazoles—scaffolds ubiquitous in modern drug discovery
for their antimicrobial and anticancer profiles.

This guide details the validated synthesis, physicochemical properties, and downstream

applications of this compound, emphasizing process control to minimize di-acylated

byproducts.
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Identifier Value

CAS Number 50677-24-2

IUPAC Name N'-(2-Chloroacetyl)benzohydrazide

Synonyms
1-Benzoyl-2-(chloroacetyl)hydrazine; Benzoic

acid 2-(chloroacetyl)hydrazide

Molecular Formula

C

H

ClN

O

Molecular Weight 212.63 g/mol

SMILES C1=CC=C(C=C1)C(=O)NNC(=O)CCl

InChI Key WGMBYJNNXDASJS-UHFFFAOYSA-N

Physicochemical Profile
Understanding the physical behavior of this intermediate is vital for purification and storage.

The compound exhibits limited solubility in non-polar solvents, necessitating polar aprotic

systems for optimal reactivity.
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Property Metric Contextual Note

Appearance
White to off-white crystalline

solid

Discoloration indicates

hydrolysis or oxidation.

Melting Point 162–165 °C

Sharp range indicates high

purity; broadens significantly

with di-acyl impurities.

Solubility DMSO, DMF, hot Ethanol

Poor solubility in water and

hexane facilitates precipitation-

based purification.

Density ~1.3 g/cm³ (Predicted) —

Reactivity
Electrophilic (

-halo)

Susceptible to nucleophilic

attack (S

2) at the methylene carbon.

Synthetic Architecture
The synthesis of N'-(2-Chloroacetyl)benzohydrazide is a classic nucleophilic acyl

substitution. However, the presence of two nucleophilic nitrogens in the hydrazine moiety

requires strict stoichiometry and temperature control to prevent the formation of the symmetric

1,2-bis(chloroacetyl)hydrazine or 1,2-dibenzoylhydrazine.

Mechanism of Action
The reaction proceeds via the attack of the terminal amino group of benzohydrazide on the

carbonyl carbon of chloroacetyl chloride. A base scavenger is required to neutralize the

liberated HCl, driving the equilibrium forward.

Benzohydrazide
(Nucleophile)

0-5°C, TEA/K2CO3
Solvent: DCM or DMF

Chloroacetyl Chloride
(Electrophile)

Tetrahedral
Intermediate

Acylation

N'-(2-Chloroacetyl)
benzohydrazideElimination

HCl (Scavenged)
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Figure 1: Synthetic workflow for the selective mono-acylation of benzohydrazide.

Validated Experimental Protocol
Reagents:

Benzohydrazide (10 mmol, 1.36 g)

Chloroacetyl chloride (10 mmol, 1.13 g) [Warning: Lachrymator]

Triethylamine (TEA) (12 mmol) or K

CO

(anhydrous)

Dichloromethane (DCM) (dry, 50 mL)

Procedure:

Preparation: Dissolve benzohydrazide in dry DCM in a round-bottom flask. If solubility is an

issue, add a catalytic amount of DMF or switch solvent to THF.

Base Addition: Add TEA to the solution. Cool the mixture to 0–5 °C using an ice bath. Critical:

Low temperature suppresses the reactivity of the second nitrogen, favoring mono-acylation.

Acylation: Add chloroacetyl chloride dropwise over 30 minutes. Maintain temperature below

5 °C.

Reaction: Allow the mixture to warm to room temperature and stir for 3–5 hours. Monitor via

TLC (Mobile phase: Ethyl Acetate/Hexane 1:1).

Work-up:

Wash the organic layer with water (2 x 20 mL) to remove amine salts.

Wash with saturated NaHCO
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to remove unreacted acid chloride byproducts.

Dry over anhydrous Na

SO

and evaporate solvent.[1]

Purification: Recrystallize the crude solid from ethanol to yield needle-like crystals.

Reactivity & Transformation: The Oxadiazole Hub
The primary utility of N'-(2-Chloroacetyl)benzohydrazide lies in its ability to undergo

intramolecular cyclodehydration. This transformation yields 2-(chloromethyl)-5-phenyl-1,3,4-

oxadiazole, a scaffold containing a reactive chloromethyl group that can be further

functionalized with amines or thiols to generate diverse libraries of bioactive compounds.

Cyclization Mechanism
Under dehydrating conditions (e.g., POCl

), the carbonyl oxygen attacks the imidoyl intermediate, closing the ring.
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Figure 2: Dehydrative cyclization pathway to the 1,3,4-oxadiazole pharmacophore.

Therapeutic Utility & Applications
The N'-(2-Chloroacetyl)benzohydrazide motif is rarely the final drug; it is the architectural

enabler.

Antimicrobial Agents: The resulting oxadiazole derivatives often exhibit specific binding to

bacterial cell wall synthesis enzymes. The chloromethyl group allows for the attachment of

piperazine or morpholine rings, enhancing bioavailability.

Anticancer Kinase Inhibitors: The planar oxadiazole ring serves as a bioisostere for amide

bonds, positioning substituents to interact with ATP-binding pockets in kinases.
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Antitubercular Activity: Hydrazide derivatives are historically significant in tuberculosis

treatment (e.g., Isoniazid). Modifications at the chloroacetyl site have been explored to

overcome resistance mechanisms.

Safety & Handling Protocols
Hazard Classification:

Skin/Eye Irritant: The

-chlorocarbonyl moiety is an alkylating agent. It can covalently bind to nucleophilic residues
in proteins (cysteine/lysine).

Sensitizer: Repeated exposure may cause allergic contact dermatitis.

Handling Requirements:

PPE: Nitrile gloves (double-gloving recommended), safety goggles, and lab coat.

Ventilation: All operations involving Chloroacetyl chloride or POCl

must be performed in a functioning fume hood.

Quenching: Unreacted chloroacetyl chloride should be quenched with aqueous sodium

bicarbonate before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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